Cas no 828269-24-5 (Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate)

• Product Name: Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate
• CAS No: 828269-24-5
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 681607
• PubChem ID: 71416990
• Update Time: 2025-04-19

Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-2-methoxy-, acetate
• acetic acid,[4-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]phenyl] acetate
• Acetic acid--4-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]phenyl acetate (1/1)
• 828269-24-5
• DTXSID60836342

• Inchi： 1S/C17H16O4.C2H4O2/c1-12(18)21-15-8-5-13(6-9-15)3-4-14-7-10-16(19)17(11-14)20-2;1-2(3)4/h3-11,19H,1-2H3;1H3,(H,3,4)
• InChI Key： HMAVGZJDVLBCRM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C=CC1C=CC(=CC=1)OC(C)=O)O.OC(C)=O

Computed Properties

• Exact Mass: 344.12598835g/mol
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 93.1Ų